Cas no 13142-09-1 (1-(4-bromophenyl)-3-(3-chlorophenyl)urea)

• Product Name: 1-(4-bromophenyl)-3-(3-chlorophenyl)urea
• CAS No: 13142-09-1
• MF: C₁₃H₁₀BrClN₂O
• MW: 325.588301181793
• CID: 237320
• PubChem ID: 302770
• Update Time: 2025-06-08

1-(4-bromophenyl)-3-(3-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea,N-(4-bromophenyl)-N'-(3-chlorophenyl)-
• 1-(4-bromophenyl)-3-(3-chlorophenyl)urea
• 4-[3-(4-Bromophenyl)-ureido]-2-chlorobenzene
• AC1L7197
• CBMicro_011642
• CHEMBL459199
• CTK7G6856
• N-(4-bromophenyl)-N'-(3-chlorophenyl)-urea
• N-(4-bromo-phenyl)-N'-(3-chloro-phenyl)-urea
• N-(4-Brom-phenyl)-N'-(3-chlor-phenyl)-harnstoff
• NSC190490
• SMSF0003322
• AKOS AKM00514
• N-(4-BROMOPHENYL)-N'-(3-CHLOROPHENYL)UREA
• DTXSID20307240
• SJ000292636
• SR-01000195577-1
• AKOS000202017
• BIM-0011603.P001
• 13142-09-1
• MMV001318
• CB14831
• EN300-14409985
• SR-01000195577
• NSC-766629
• 1-(4-bromo-phenyl)-3-(3-chloro-phenyl)-urea
• Z44586421
• NSC766629
• NSC-190490

• Inchi： 1S/C13H10BrClN2O/c14-9-4-6-11(7-5-9)16-13(18)17-12-3-1-2-10(15)8-12/h1-8H,(H2,16,17,18)
• InChI Key： UKINRRRVXPZMRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(NC1C=CC=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 323.9666
• Monoisotopic Mass: 323.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.644
• Boiling Point: 332°Cat760mmHg
• Flash Point: 154.6°C
• Refractive Index: 1.713
• PSA: 41.13
• LogP: 4.89250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-bromophenyl)-3-(3-chlorophenyl)urea

Comprehensive Overview of 1-(4-bromophenyl)-3-(3-chlorophenyl)urea (CAS No. 13142-09-1)

1-(4-bromophenyl)-3-(3-chlorophenyl)urea, with the CAS number 13142-09-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique molecular structure, which includes a brominated and chlorinated phenyl group, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical formula of 1-(4-bromophenyl)-3-(3-chlorophenyl)urea is C₁₅H₁₀BrClN₂O, and its molecular weight is approximately 347.60 g/mol. The compound's structural features contribute to its potential biological activities and pharmacological properties. Recent studies have highlighted its role in modulating specific biological pathways, making it a subject of interest for researchers exploring new therapeutic agents.

In the realm of medicinal chemistry, 1-(4-bromophenyl)-3-(3-chlorophenyl)urea has been investigated for its potential as a lead compound in the development of drugs targeting various diseases. One notable area of research is its activity as an inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory effects on a key enzyme involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 1-(4-bromophenyl)-3-(3-chlorophenyl)urea has also shown promise in cancer research. A recent investigation published in the European Journal of Medicinal Chemistry explored its ability to induce apoptosis in cancer cells. The study demonstrated that the compound selectively targeted cancer cells while sparing normal cells, highlighting its potential as a novel anticancer agent with minimal side effects.

The synthesis of 1-(4-bromophenyl)-3-(3-chlorophenyl)urea typically involves a multi-step process, starting with the reaction of 4-bromobenzene-1,2-diamine and 3-chlorobenzoyl chloride to form the intermediate, followed by further reactions to produce the final urea derivative. The synthetic route is well-documented in the literature and can be optimized for large-scale production, making it feasible for industrial applications.

In terms of safety and toxicity, preliminary studies have indicated that 1-(4-bromophenyl)-3-(3-chlorophenyl)urea exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These studies are crucial for advancing the compound through preclinical and clinical trials.

The pharmacokinetic properties of 1-(4-bromophenyl)-3-(3-chlorophenyl)urea have also been studied to understand its behavior in biological systems. Research has shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. These properties make it an attractive candidate for further development.

In conclusion, 1-(4-bromophenyl)-3-(3-chlorophenyl)urea (CAS No. 13142-09-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it a valuable lead compound for developing new drugs targeting inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a significant player in the future of drug discovery.